Cas no 106664-91-9 (3-(Benzylsulfanyl)-2-methylpropanoic Acid)

• Product Name: 3-(Benzylsulfanyl)-2-methylpropanoic Acid
• CAS No: 106664-91-9
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 1178570
• PubChem ID: 10856751
• Update Time: 2025-10-17

3-(Benzylsulfanyl)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-[(phenylmethyl)thio]-
• 3-(benzylsulfanyl)-2-methylpropanoic acid
• 3-benzylsulfanyl-2-methylpropanoic acid
• KARSURQOGRNRLB-UHFFFAOYSA-N
• SCHEMBL1741031
• 106664-91-9
• 3-(benzylsulfanyl)-2-methylpropanoicacid
• 3-benzylthio-2-methyl propanoic acid
• DTXSID40446069
• G23120
• 3-BENZYLTHIO-2-METHYLPROPIONIC ACID
• AKOS009569472
• Z431541728
• EN300-114216
• DB-365603
• 3-(Benzylsulfanyl)-2-methylpropanoic Acid

• Inchi： 1S/C11H14O2S/c1-9(11(12)13)7-14-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,12,13)
• InChI Key： KARSURQOGRNRLB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Additional information on 3-(Benzylsulfanyl)-2-methylpropanoic Acid

3-(Benzylsulfanyl)-2-methylpropanoic Acid (CAS No. 106664-91-9): An Overview and Recent Advances

3-(Benzylsulfanyl)-2-methylpropanoic Acid (CAS No. 106664-91-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its benzyl sulfide moiety and a carboxylic acid group, exhibits a range of interesting properties that make it a valuable building block for the development of novel molecules and materials.

The chemical structure of 3-(Benzylsulfanyl)-2-methylpropanoic Acid is defined by its molecular formula C₁₀H₁₄O₂S, with a molecular weight of 202.28 g/mol. The presence of the benzyl sulfide group imparts distinct reactivity and stability characteristics to the molecule, making it suitable for a variety of synthetic transformations. The carboxylic acid functionality further enhances its utility in conjugation reactions and as a precursor for ester and amide derivatives.

In the realm of pharmaceutical research, 3-(Benzylsulfanyl)-2-methylpropanoic Acid has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, particularly those associated with inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response pathway. This finding suggests that 3-(Benzylsulfanyl)-2-methylpropanoic Acid and its derivatives could be developed into novel anti-inflammatory agents with reduced side effects compared to existing drugs.

Beyond its pharmaceutical applications, 3-(Benzylsulfanyl)-2-methylpropanoic Acid has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of functional polymers and coatings. Researchers at the University of California, Berkeley, have reported the successful incorporation of this compound into polymer matrices to enhance their mechanical properties and thermal stability. The resulting materials exhibit improved tensile strength and resistance to degradation, making them suitable for applications in automotive, aerospace, and electronics industries.

The synthetic versatility of 3-(Benzylsulfanyl)-2-methylpropanoic Acid has also been leveraged in the development of advanced chemical probes for biological studies. By functionalizing this compound with various reporter groups, scientists can create highly specific probes for imaging and sensing applications. A recent study published in Angewandte Chemie demonstrated the use of 3-(Benzylsulfanyl)-2-methylpropanoic Acid-based probes to monitor cellular processes in real-time with high spatial resolution. This capability opens up new avenues for understanding complex biological systems and developing targeted therapeutic strategies.

In addition to its direct applications, 3-(Benzylsulfanyl)-2-methylpropanoic Acid serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity profile allows for efficient coupling reactions with other functional groups, enabling the construction of diverse molecular architectures. This property is particularly useful in combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated for high-throughput screening in drug discovery programs.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Recent studies have evaluated the biodegradability and toxicity profiles of 3-(Benzylsulfanyl)-2-methylpropanoic Acid. Preliminary data suggest that this compound exhibits low toxicity to aquatic organisms and can be readily biodegraded under aerobic conditions. These findings support its potential as a sustainable alternative to more harmful chemicals currently used in industrial processes.

In conclusion, 3-(Benzylsulfanyl)-2-methylpropanoic Acid (CAS No. 106664-91-9) is a multifaceted compound with a wide range of applications across pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.